Cas no 646057-10-5 (Spiro[1-azabicyclo[2.2.1]heptane-7,3'-pyrrolidine], 1'-pyrazinyl-)

• Product Name: Spiro[1-azabicyclo[2.2.1]heptane-7,3'-pyrrolidine], 1'-pyrazinyl-
• CAS No: 646057-10-5
• MF: C₁₃H₁₈N₄
• MW: 230.308822154999
• CID: 421633
• PubChem ID: 10331439
• Update Time: 2025-04-19

Spiro[1-azabicyclo[2.2.1]heptane-7,3'-pyrrolidine], 1'-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[1-azabicyclo[2.2.1]heptane-7,3'-pyrrolidine], 1'-pyrazinyl-
• 1'-pyrazin-2-ylspiro[1-azabicyclo[2.2.1]heptane-7,3'-pyrrolidine]
• DTXSID20438240
• 646057-10-5
• SCHEMBL1616191

• Inchi： 1S/C13H18N4/c1-6-17-7-2-11(1)13(17)3-8-16(10-13)12-9-14-4-5-15-12/h4-5,9,11H,1-3,6-8,10H2
• InChI Key： YBEDANFDRYKDAN-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C12CN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 230.15334
• Monoisotopic Mass: 230.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26